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Compound of Interest

Compound Name: Dimethothiazine

Cat. No.: B1673532 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Dimethothiazine, a phenothiazine derivative, is a compound of interest in medicinal chemistry.

This technical guide provides a comprehensive overview of its chemical structure and a

detailed methodology for its synthesis. Key physicochemical properties are summarized, and a

step-by-step experimental protocol for its preparation is presented. This document is intended

to serve as a valuable resource for researchers and professionals engaged in the fields of

organic synthesis and drug development.

Chemical Structure and Properties
Dimethothiazine, systematically named 10-[2-(dimethylamino)propyl]-N,N-

dimethylphenothiazine-2-sulfonamide, is a tricyclic organic compound. Its core structure

consists of a phenothiazine ring system, which is characterized by two benzene rings fused to

a central thiazine ring. A dimethylaminopropyl group is attached to the nitrogen atom of the

thiazine ring at position 10, and a dimethylsulfonamide group is substituted on one of the

benzene rings at position 2.

The presence of the phenothiazine core and the specific side chains contribute to its

physicochemical properties and biological activity. The tertiary amine in the side chain imparts

basic properties to the molecule.
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Table 1: Chemical and Physical Properties of Dimethothiazine

Property Value Source

IUPAC Name

10-[2-(dimethylamino)propyl]-

N,N-dimethylphenothiazine-2-

sulfonamide

PubChem

CAS Number 7456-24-8 PubChem

Molecular Formula C₁₉H₂₅N₃O₂S₂ PubChem

Molecular Weight 391.55 g/mol PubChem

Water Solubility Predicted: 0.0647 mg/mL DrugBank Online[1]

logP Predicted: 3.47 DrugBank Online[1]

pKa (Strongest Basic) Predicted: 8.99 DrugBank Online[1]

Melting Point (HCl salt) 214 °C (with decomposition) LookChem

Synthesis of Dimethothiazine
The synthesis of Dimethothiazine can be achieved through the alkylation of 3-

dimethylsulfamoylphenthiazine with 1-dimethylamino-2-chloropropane. This reaction is typically

carried out in a non-polar solvent such as xylene, with a strong base like sodium amide to

facilitate the deprotonation of the phenothiazine nitrogen.

Synthesis Pathway
The overall synthetic scheme is presented below. The reaction involves the nucleophilic

substitution of the chlorine atom in 1-dimethylamino-2-chloropropane by the deprotonated 3-

dimethylsulfamoylphenthiazine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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